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Compound of Interest

Compound Name: 2(3H)-Benzofuranone, hexahydro-

Cat. No.: B1619639

Essential Safety and Handling Guide for 2(3H)-
Benzofuranone, hexahydro-

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety, handling, and disposal information for 2(3H)-
Benzofuranone, hexahydro- (CAS No. 6051-03-2). The information compiled is based on
available safety data, which indicates a low hazard profile for this compound.

According to reports submitted to the European Chemicals Agency (ECHA), 2(3H)-
Benzofuranone, hexahydro- is not classified as a hazardous substance under the Globally
Harmonized System (GHS) of Classification and Labelling of Chemicals.[1] Similarly, PubChem
lists the GHS hazard statements as "Not Classified."[1] Further supporting a low hazard profile,
Environment Canada has classified the substance as "not expected to be potentially toxic or
harmful."[2]

While the available data suggests low toxicity, adherence to standard laboratory safety
protocols is crucial. The following procedures provide a clear, step-by-step approach to safely
handle and dispose of this chemical.

Personal Protective Equipment (PPE)
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Even with a non-hazardous classification, a baseline of personal protective equipment is
mandatory in any laboratory setting to protect against unforeseen reactions and to maintain
good laboratory practice.

PPE Category Recommended Equipment  Specification Highlights
) Safety glasses or safety Must be worn at all times in the
Eye Protection
goggles laboratory.
Hand Protection Nitrile gloves Standard laboratory-grade.

) Fully buttoned to protect skin
Body Protection Laboratory coat

and personal clothing.

Operational Plan: Handling Procedures

A systematic approach to handling 2(3H)-Benzofuranone, hexahydro- will minimize exposure
and maintain a safe research environment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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